Cas no 1256353-15-7 (8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one)

• Product Name: 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one
• CAS No: 1256353-15-7
• MF: C₇H₄BrN₃O
• MW: 226.030159950256
• MDL: MFCD19689556
• CID: 4565157
• PubChem ID: 135741639
• Update Time: 2025-05-19

8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3H-pyrido[4,3-d]pyrimidin-4-one
• 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one
• 8-bromopyrido[4,3-d]pyrimidin-4-ol
• 8-Bromo-3H-pyrido[4,3-d]pyrimidine-4-one
• C72009
• 1256353-15-7
• SCHEMBL25252747
• DS-14324
• 8-bromo-3H,4H-pyrido[4,3-d]pyrimidin-4-one
• DTXSID401280324
• Pyrido[4,3-d]pyrimidin-4(3H)-one, 8-bromo-
• CS-0187282
• LFHMLXRGCLNKJI-UHFFFAOYSA-N
• AKOS022177922
• EN300-4263228
• MFCD19689556
• SCHEMBL14574726

• MDL： MFCD19689556
• Inchi： 1S/C7H4BrN3O/c8-5-2-9-1-4-6(5)10-3-11-7(4)12/h1-3H,(H,10,11,12)
• InChI Key： LFHMLXRGCLNKJI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C(NC=NC=21)=O

Computed Properties

• Exact Mass: 224.95377g/mol
• Monoisotopic Mass: 224.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one

8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one: A Comprehensive Overview

8-Bromopyrido[4,3-d]pyrimidin-4(3H)-one (CAS No. 1256353-15-7) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrido[4,3-d]pyrimidine family, which is known for its unique structural features and potential applications in drug discovery. The presence of a bromine atom at the 8-position introduces additional electronic and steric effects, making it a valuable molecule for further exploration.

The synthesis of 8-bromopyrido[4,3-d]pyrimidin-4(3H)-one involves a series of carefully designed reactions that exploit the reactivity of heterocyclic systems. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential applications in pharmaceuticals.

One of the most promising aspects of 8-bromopyrido[4,3-d]pyrimidin-4(3H)-one is its biological activity. Preclinical studies have demonstrated its potential as an anti-cancer agent. The compound has shown selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For example, studies have highlighted its role in modulating the activity of protein kinases, which are critical targets in oncology.

In addition to its anti-cancer properties, 8-bromopyrido[4,3-d]pyrimidin-4(3H)-one has also been investigated for its anti-inflammatory and antioxidant effects. Research indicates that it can scavenge free radicals and reduce inflammation by modulating cytokine production. These findings suggest that it could be a potential candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of 8-bromopyrido[4,3-d]pyrimidin-4(3H)-one allows for further functionalization to enhance its bioavailability and efficacy. Recent research has focused on developing prodrugs and delivery systems that can improve its pharmacokinetic profile. For instance, lipid-based nanoparticles and polymer conjugates have been explored as carriers to enhance drug targeting and reduce systemic toxicity.

From a computational perspective, molecular modeling studies have provided insights into the binding interactions of 8-bromopyrido[4,3-d]pyrimidin-4(3H)-one with target proteins. These studies have identified key residues responsible for ligand binding and provided a framework for rational drug design. By leveraging computational tools such as docking simulations and molecular dynamics, researchers can predict the behavior of this compound in complex biological systems.

Furthermore, recent advances in artificial intelligence (AI) have enabled the discovery of novel analogs based on 8-bromopyrido[4,3-d]pyrimidin-4(3H)-one. Machine learning algorithms have been employed to predict bioactive compounds with improved properties, reducing the time and cost associated with traditional drug discovery processes.

In conclusion, 8-bromopyrido[4,3-d]pyrimidin-4(3H)-one (CAS No. 1256353-15-7) represents a promising compound with diverse applications in medicine and biotechnology. Its unique structure, coupled with advancements in synthesis and computational methods, positions it as a valuable tool for addressing unmet medical needs. Continued research into its biological mechanisms and therapeutic potential will undoubtedly unlock new opportunities for its use in drug development.